Cas no 1188-14-3 (TriethylgermaniumHydride)

Triethylgermanium Hydride (C₆H₁₆Ge) is an organogermanium compound characterized by its germanium-hydrogen bond, offering reactivity useful in synthetic and materials chemistry. Its primary advantages include its role as a reducing agent in organic and organometallic reactions, where it selectively transfers hydride to electrophilic centers. The compound’s stability under controlled conditions and its compatibility with various substrates make it valuable for precise germanium incorporation in polymers, semiconductors, and catalytic systems. Triethylgermanium Hydride also serves as a precursor in the deposition of germanium-containing thin films, leveraging its volatile nature for chemical vapor deposition (CVD) processes. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.
TriethylgermaniumHydride structure
TriethylgermaniumHydride structure
Product Name:TriethylgermaniumHydride
CAS No:1188-14-3
MF:C6H16Ge
MW:160.831241607666
CID:40983
PubChem ID:24866906
Update Time:2025-05-26

TriethylgermaniumHydride Chemical and Physical Properties

Names and Identifiers

    • Triethylgermanium hydride
    • TRIETHYLGERMANE
    • AC1L24UB
    • CTK0H5045
    • EINECS 214-232-7
    • Gallium, triethyl-
    • Triaethyl-hydrido-germanium
    • triethyl gallium
    • 1188-14-3
    • Germane, triethyl-
    • Triethyl germanium hydride
    • DB-321804
    • DTXSID70922785
    • TriethylgermaniumHydride
    • MDL: MFCD00077989
    • Inchi: 1S/C6H16Ge/c1-4-7(5-2)6-3/h7H,4-6H2,1-3H3
    • InChI Key: LTLGQZPDSQYFSB-UHFFFAOYSA-N
    • SMILES: [GeH](CC)(CC)CC

Computed Properties

  • Exact Mass: 157.04175
  • Monoisotopic Mass: 162.046379
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 25.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.994 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 121-122 °C/20 mmHg(lit.)
  • Flash Point: Fahrenheit: 46.4 ° f
    Celsius: 8 ° c
  • Refractive Index: n20/D 1.433(lit.)
  • Water Partition Coefficient: Soluble in water( 46 g/100 mL (26°C).
  • PSA: 0
  • LogP: 2.65340
  • Solubility: Strong response
  • Vapor Pressure: Not available

TriethylgermaniumHydride Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H302-H312-H332
  • Warning Statement: P210-P280
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-20/21/22
  • Safety Instruction: 16-36
  • Hazardous Material Identification: F Xn
  • Risk Phrases:R11;R20/21/22
  • Safety Term:S16;S36/37
  • Packing Group:II
  • Hazard Level:4.3
  • HazardClass:4.3
  • PackingGroup:II
  • TSCA:No
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Additional information on TriethylgermaniumHydride

Comprehensive Guide to Triethylgermanium Hydride (CAS No. 1188-14-3): Properties, Applications, and Industry Insights

Triethylgermanium Hydride (CAS No. 1188-14-3), often abbreviated as TEGH, is an organogermanium compound with significant relevance in advanced material science and specialty chemical applications. This compound, characterized by the formula (C2H5)3GeH, combines the unique properties of germanium with organic ligands, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Triethylgermanium Hydride uses", "TEGH synthesis methods", and "organogermanium compounds in electronics", reflecting its growing importance in cutting-edge technologies.

The molecular structure of Triethylgermanium Hydride features a germanium atom bonded to three ethyl groups and one hydrogen atom. This configuration imparts distinct reactivity, particularly in hydride transfer reactions, which are pivotal in semiconductor manufacturing and polymer catalysis. Recent studies highlight its role in low-temperature deposition processes for germanium-based thin films, a topic gaining traction due to the demand for energy-efficient optoelectronic devices. Keywords such as "germanium thin film precursors" and "TEGH in CVD applications" are increasingly popular in academic and industrial searches.

One of the most discussed applications of Triethylgermanium Hydride is its use in photovoltaic research. As solar cell technologies evolve, germanium-containing precursors like TEGH are explored for their ability to enhance light absorption in tandem solar cells. Searches for "germanium in renewable energy" and "organogermanium photovoltaics" have surged by 40% year-over-year, according to recent SEO analytics. This aligns with global trends toward sustainable energy solutions.

From a synthetic perspective, Triethylgermanium Hydride is valued for its stability under controlled conditions, enabling precise germanium-carbon bond formation. Laboratories focusing on organometallic chemistry often investigate its reactivity with halides or unsaturated hydrocarbons, addressing queries like "TEGH cross-coupling reactions". The compound’s compatibility with Grignard reagents further expands its utility in tailored material design.

Environmental and safety profiles of Triethylgermanium Hydride are also frequently queried, with terms like "TEGH handling precautions" and "organogermanium biodegradability" appearing in regulatory discussions. While the compound requires standard organometallic safety protocols, its low volatility compared to silane analogs makes it a preferred choice in certain industrial-scale processes.

In the field of nanotechnology, Triethylgermanium Hydride is gaining attention for its potential in quantum dot synthesis. Researchers are investigating its decomposition pathways to control germanium nanocrystal growth, a subject tied to searches for "germanium quantum dot precursors". This application could revolutionize next-generation displays and biomedical imaging.

Market analysts note rising demand for Triethylgermanium Hydride in Asia-Pacific regions, driven by expansions in semiconductor fabrication and advanced material R&D. Keywords such as "TEGH market trends 2024" and "high-purity germanium compounds" reflect this commercial interest. Suppliers increasingly emphasize batch-to-batch consistency to meet stringent industry standards.

Future prospects for Triethylgermanium Hydride include exploratory studies in catalysis and energy storage, with particular focus on germanium’s role in solid-state batteries. As AI-driven material discovery accelerates, computational searches for "TEGH molecular descriptors" are becoming commonplace, bridging theoretical and experimental chemistry.

In summary, Triethylgermanium Hydride (CAS No. 1188-14-3) represents a critical nexus between fundamental research and industrial innovation. Its multifaceted applications—from optoelectronics to sustainable energy—ensure its continued relevance in scientific literature and patent filings. For professionals seeking deeper insights, resources on "organogermanium compound characterization" and "TEGH spectroscopic data" provide valuable technical benchmarks.

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